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Compound of Interest

Compound Name: Tricyclooctenobenzene

CAS No.: 7099-19-6

Cat. No.: B12802176

Get Quote

Introduction & Molecule Profile
Tricyclooctenobenzene (CAS 7099-19-6), chemically defined as 1,2:3,4:5,6-

tris(hexamethylene)benzene, is a

-symmetric hydrocarbon formed by the cyclotrimerization of cyclooctyne. Its structure consists
of a central benzene core fused with three eight-membered rings (cyclooctanes).

The selective oxidation of this scaffold is critical for introducing polarity and functionality into the

lipophilic core. The primary challenge lies in the benzylic positions (the

-methylenes adjacent to the aromatic ring). Non-selective oxidation often leads to ring cleavage
(forming poly-acids) or uncontrolled polymerization. This guide details protocols to selectively
access benzylic ketones (mono- to hexa-functionalization) while preserving the carbocyclic
skeleton.
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Property Specification

Common Name Tricyclooctenobenzene

IUPAC Name 1,2:3,4:5,6-Tris(hexamethylene)benzene

Formula

C

H

Molecular Weight 324.55 g/mol

Reactive Sites
12 Benzylic C-H bonds (activated); 12

Homobenzylic C-H bonds

Target Product Benzylic Ketones (e.g., Hexaketone derivative)

Mechanistic Principles of Selective Oxidation
The oxidation of Tricyclooctenobenzene relies on Hydrogen Atom Transfer (HAT) from the

activated benzylic position. The bond dissociation energy (BDE) of these C-H bonds is

approximately 85-90 kcal/mol, significantly weaker than the unactivated methylene bridges.

Pathway A: Radical Chain Oxidation (Autoxidation)
Reagents like N-Hydroxyphthalimide (NHPI) generate a phthalimide N-oxyl radical (PINO),

which abstracts a benzylic hydrogen. The resulting benzylic radical is trapped by molecular

oxygen to form a hydroperoxide, which dehydrates to the ketone.

Selectivity: High for ketone; avoids ring cleavage under controlled conditions.

Pathway B: Metal-Oxo Transfer
High-valent metal oxidants (e.g., Cr(VI), Mn(VII)) operate via direct H-abstraction or hydride

transfer.

Risk: High risk of C-C bond cleavage (oxidative cleavage) to form dicarboxylic acids (e.g.,

cleavage of the 8-membered ring).
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Pathway C: Dehydrogenation
Reagents like DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) can abstract hydrides to

introduce unsaturation (double bonds) rather than oxygen functionality, restoring aromaticity or

forming conjugated systems.

Experimental Protocols
Protocol A: Catalytic Aerobic Oxidation (Ishii Oxidation)
Best for: Synthesis of Benzylic Ketones (Mono- or Poly-functionalization) with high atom

economy.

Reagents:

Substrate: Tricyclooctenobenzene (1.0 equiv)

Catalyst: N-Hydroxyphthalimide (NHPI) (10 mol%)

Co-catalyst: Co(OAc)

(0.5 mol%)

Oxidant: O

(1 atm, balloon)

Solvent: Acetic Acid or Acetonitrile

Step-by-Step Methodology:

Setup: Charge a 50 mL round-bottom flask with Tricyclooctenobenzene (325 mg, 1.0

mmol), NHPI (16 mg, 0.1 mmol), and Co(OAc)

(1 mg, 0.005 mmol).

Solvation: Add 10 mL of glacial acetic acid. The mixture may be heterogeneous initially.

Activation: Purge the headspace with O
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for 5 minutes. Attach an O

balloon.

Reaction: Heat the mixture to 70°C with vigorous stirring. The solution typically turns dark

brown (Co(III) species).

Monitoring: Monitor by TLC (Hexane/EtOAc 8:1). The starting material (Rf ~0.9) will

disappear, replaced by polar spots (mono-ketone Rf ~0.6, di-ketone Rf ~0.4).

Note: For exhaustive oxidation to the hexaketone, increase NHPI to 30 mol% and reaction

time to 48 hours.

Workup: Cool to room temperature. Pour into ice water (50 mL). Extract with

Dichloromethane (3 x 20 mL). Wash organics with sat. NaHCO

and brine.

Purification: Flash column chromatography on silica gel.

Yield Expectation: 75-85% conversion to ketone mixture.

Protocol B: Stoichiometric Oxidation with CrO
(Jones/Sarett Conditions)
Best for: Rapid, exhaustive oxidation, but requires strict temperature control to prevent ring

opening.

Reagents:

Substrate: Tricyclooctenobenzene[1][2][3]

Oxidant: Chromium Trioxide (CrO

)

Solvent: Acetic Anhydride / Acetic Acid (1:1)

Step-by-Step Methodology:
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Preparation: Dissolve Tricyclooctenobenzene (1.0 mmol) in Acetic Anhydride (5 mL) at

0°C.

Addition: Slowly add a solution of CrO

(6.0 mmol, stoichiometric for di-ketone formation) in Acetic Acid (5 mL) dropwise over 30
minutes. Do not allow temperature to exceed 10°C.

Reaction: Stir at 5-10°C for 4 hours.

Quench: Add Isopropanol (2 mL) to quench excess Cr(VI).

Workup: Dilute with water, extract with Chloroform.

Warning: This method may produce the 1,2-diketone or cleave the ring to a dicarboxylic acid

if allowed to warm >25°C.

Protocol C: Benzylic Dehydrogenation with DDQ
Best for: Introducing conjugation (unsaturation) without oxygenation.

Reagents:

Substrate: Tricyclooctenobenzene[1][2][3]

Reagent: DDQ (1.2 - 2.5 equiv)

Solvent: Toluene or Chlorobenzene

Methodology:

Reflux substrate and DDQ in dry Toluene under N

for 12 hours.

Filter off the precipitated DDH

(hydroquinone).

Concentrate filtrate and purify.
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Product: Benzylic alkene derivatives (e.g., formation of styrenyl-type double bonds within the

ring).

Visualization of Reaction Pathways
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Caption: Mechanistic flow for the selective oxidation of Tricyclooctenobenzene. The NHPI

pathway (top) favors ketone retention, while harsh metal oxidants (bottom) risk ring cleavage.

Comparative Reagent Table
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Reagent
System

Selectivity Reaction Type
Primary
Product

Operational
Risk

NHPI / Co(OAc)

/ O
High

Radical Chain

(HAT)
Benzylic Ketone

Low (Green

chemistry)

CrO

/ Ac

O

Moderate
Metal-Oxo

Transfer
Ketone / Enone

High

(Exothermic,

toxic Cr)

KMnO

(aq)
Low

Oxidative

Cleavage
Dicarboxylic Acid

High (Destructive

to ring)

DDQ High Dehydrogenation Benzylic Alkene

Moderate

(Stoichiometric

waste)

RuO

(cat) / NaIO
Very Low

Oxidative

Cleavage

Poly-acid (Ring

opening)

High (Vigorous

cleavage)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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